Cas no 1024287-70-4 (4-chloro-N-(3-morpholin-4-ylpropyl)-2-nitrobenzenesulfonamide)

• Product Name: 4-chloro-N-(3-morpholin-4-ylpropyl)-2-nitrobenzenesulfonamide
• CAS No: 1024287-70-4
• MF: C₁₃H₁₈ClN₃O₅S
• MW: 363.8171210289
• MDL: MFCD03839786
• CID: 5214919
• Update Time: 2026-03-06

4-chloro-N-(3-morpholin-4-ylpropyl)-2-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(3-morpholin-4-ylpropyl)-2-nitrobenzenesulfonamide

• MDL： MFCD03839786
• Inchi： 1S/C13H18ClN3O5S/c14-11-2-3-13(12(10-11)17(18)19)23(20,21)15-4-1-5-16-6-8-22-9-7-16/h2-3,10,15H,1,4-9H2
• InChI Key： GZLJNYUZQBLKSQ-UHFFFAOYSA-N
• SMILES： C1(S(NCCCN2CCOCC2)(=O)=O)=CC=C(Cl)C=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-chloro-N-(3-morpholin-4-ylpropyl)-2-nitrobenzenesulfonamide

Comprehensive Overview of 4-chloro-N-(3-morpholin-4-ylpropyl)-2-nitrobenzenesulfonamide (CAS No. 1024287-70-4)

4-chloro-N-(3-morpholin-4-ylpropyl)-2-nitrobenzenesulfonamide (CAS No. 1024287-70-4) is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chloro substituent, a nitro group, and a morpholine moiety, which contribute to its diverse reactivity and applications. Researchers are increasingly interested in this molecule due to its structural complexity and potential as a building block for drug discovery.

The sulfonamide core of this compound is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. The presence of the morpholine ring enhances solubility and bioavailability, making it a valuable scaffold for designing bioactive molecules. Recent studies have explored its utility in kinase inhibition and antibacterial activity, aligning with the growing demand for novel therapeutic agents in the post-antibiotic era.

From a synthetic chemistry perspective, 4-chloro-N-(3-morpholin-4-ylpropyl)-2-nitrobenzenesulfonamide offers versatility in organic transformations. Its nitro group can be reduced to an amine, enabling further derivatization, while the chloro substituent allows for cross-coupling reactions. These properties make it a sought-after intermediate in medicinal chemistry and material science.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for this compound to minimize waste and energy consumption. This aligns with the global push for sustainable chemical processes, a topic frequently searched in academic and industrial circles. The compound's stability under various conditions also makes it a candidate for high-throughput screening platforms.

Analytical characterization of CAS No. 1024287-70-4 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are critical for reproducibility in research. The compound's chromatographic behavior and spectral properties are well-documented, facilitating its adoption in laboratories worldwide.

Beyond pharmaceuticals, this sulfonamide derivative has potential applications in crop protection. Its structural features may contribute to the development of next-generation pesticides with improved selectivity and reduced environmental impact. This resonates with current trends in precision agriculture, where targeted solutions are replacing broad-spectrum chemicals.

The safety profile of 4-chloro-N-(3-morpholin-4-ylpropyl)-2-nitrobenzenesulfonamide is an area of active investigation. While not classified as hazardous under standard protocols, proper laboratory handling procedures are always recommended. Material Safety Data Sheets (MSDS) provide comprehensive guidance on storage, disposal, and personal protective equipment for researchers working with this compound.

Commercial availability of CAS No. 1024287-70-4 has increased in recent years, with several chemical suppliers offering it in various quantities. Pricing trends reflect the growing demand for specialized research chemicals in academic and industrial settings. Purchasers often inquire about bulk synthesis options and custom purity specifications, indicating its importance in scaled-up applications.

Patent literature reveals numerous applications of this compound's structural analogs, particularly in drug delivery systems and diagnostic agents. The morpholine component is frequently employed to enhance blood-brain barrier penetration, making it relevant to neurological drug development - a hot topic in current medical research.

Future research directions for 4-chloro-N-(3-morpholin-4-ylpropyl)-2-nitrobenzenesulfonamide may explore its potential in cancer therapeutics and anti-inflammatory drugs. The compound's ability to modulate biological pathways while maintaining favorable ADME properties (Absorption, Distribution, Metabolism, Excretion) positions it as a promising candidate for further investigation.

In summary, 4-chloro-N-(3-morpholin-4-ylpropyl)-2-nitrobenzenesulfonamide represents a versatile chemical entity with broad applications across multiple scientific disciplines. Its unique structural features and demonstrated utility in drug discovery ensure continued interest from the research community. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound will likely play an increasingly important role in developing solutions for global health and agricultural challenges.